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Fluorocarbon Repellent Performance Data

The table below summarizes key quantitative data from a study that evaluated fluorocarbon-based and a

fluorocarbon-free alkyl urethane water repellent on cotton knit fabrics [1]. The fabric performance was

assessed using standardized test methods: AATCC 127 for hydrostatic pressure (measuring how much water

pressure the fabric can withstand before penetration) and ISO 4920 for spray rating (evaluating the surface's

resistance to wetting from water spray) [1].

Fabric Type Finish Type
Finish Conc.
(g/L)

Hydrostatic Head
(mm)

Spray Test Rating (0-
100)

Polo Pique FC-Free (AU) 100 52 90

FC-Based 100 55 90

Single

Jersey

FC-Free (AU) 100 52 90

FC-Based 100 55 90

1x1 Rib FC-Free (AU) 100 50 90
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Fabric Type Finish Type
Finish Conc.
(g/L)

Hydrostatic Head
(mm)

Spray Test Rating (0-
100)

FC-Based 100 53 90

Interlock FC-Free (AU) 100 51 90

FC-Based

(FC+D)

100 53 90

Abbreviations: FC: Fluorocarbon; AU: Alkyl Urethane (Fluorocarbon-free); FC+D: Fluorocarbon with

Dendrimer.
Key Finding: The study concluded that the fluorocarbon-free alkyl urethane resin exhibited

competitive water repellency performance compared to fluorocarbon-based chemicals [1].

Experimental Protocol for Textile Repellency Testing

For a credible comparison of repellent performance, researchers typically follow controlled laboratory

protocols. The methodology below, based on the study cited, outlines the key steps for finishing and

evaluating textiles [1].
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Fabric Preparation
(100% Cotton Knit)

Pad-Dry-Cure Application
(Finish Conc. 70-100 g/L)

Conditioning
(ASTM D1776)

Hydrostatic Head Test
(AATCC 127)

Spray Test
(ISO 4920:2012)

Data Analysis

Click to download full resolution via product page

1. Fabric Preparation: Use scoured and bleached 100% cotton knit fabrics. The fabrics should be free from

any prior finishes or contaminants [1]. 2. Finish Application: Apply the repellent chemicals using a pad-

dry-cure process. This involves impregnating the fabric with the finish solution, squeezing out excess liquid

with rollers (padding), drying, and then curing at high temperature to set the finish [1]. 3. Conditioning:

Condition the finished fabrics according to a standard practice like ASTM D1776 (Standard Practice for

Conditioning and Testing Textiles) before testing to ensure consistent environmental moisture [1]. 4.

Performance Testing - Hydrostatic Head Test (AATCC 127): Measures the water column height (in mm

or cm) that the fabric can support before water penetrates. A higher value indicates better water resistance

[1]. - Spray Test (ISO 4920:2012): Assesses surface wetting by spraying water onto the taut fabric surface

and comparing it to a standard rating chart (from 0, complete wetting, to 100, no sticking or wetting) [1].

Suggestions for Further Research
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The lack of data on octyl silanetriol suggests it is not a mainstream textile repellent. To build a more

comprehensive guide, you could:

Explore Specialized Databases: Search in-depth in scientific databases (e.g., SciFinder, Web of
Science, Google Scholar) for "octyl silanetriol textile finish" or "long-chain alkyl silanetriol water

repellent".
Investigate Broader Silane Chemistry: Consider looking into other organosilicon compounds like

alkyltrialkoxysilanes, which are well-documented for creating durable water-repellent coatings.
Contact Suppliers Directly: Reach out to manufacturers of silane chemicals; they may have

proprietary technical data sheets or performance reports not available in public literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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